Cas no 2228768-63-4 (5-methoxy-7-(oxiran-2-yl)methyl-2,3-dihydro-1,4-benzodioxine)

• Product Name: 5-methoxy-7-(oxiran-2-yl)methyl-2,3-dihydro-1,4-benzodioxine
• CAS No: 2228768-63-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5807792
• PubChem ID: 165642397
• Update Time: 2025-06-08

5-methoxy-7-(oxiran-2-yl)methyl-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-7-(oxiran-2-yl)methyl-2,3-dihydro-1,4-benzodioxine
• EN300-1770917
• 2228768-63-4
• 5-methoxy-7-[(oxiran-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine

• Inchi： 1S/C12H14O4/c1-13-10-5-8(4-9-7-16-9)6-11-12(10)15-3-2-14-11/h5-6,9H,2-4,7H2,1H3
• InChI Key： IDFMYAAPRRSEER-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=C(C2=C(C=1)OCCO2)OC

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.2Ų

Additional information on 5-methoxy-7-(oxiran-2-yl)methyl-2,3-dihydro-1,4-benzodioxine

Exploring the Chemistry and Applications of 5-Methoxy-7-(oxiran-2-yl)methyl-2,3-dihydro-1,4-benzodioxine (CAS No. 2228768-63-4)

The compound 5-methoxy-7-(oxiran-2-yl)methyl-2,3-dihydro-1,4-benzodioxine (CAS No. 2228768-63-4) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its molecular framework combines a benzodioxine core with an epoxide (oxirane) functional group, making it a versatile intermediate for synthetic applications. Researchers are particularly intrigued by its potential as a building block for pharmaceuticals, agrochemicals, and functional materials, aligning with current trends in sustainable and precision chemistry.

One of the key features of 5-methoxy-7-(oxiran-2-yl)methyl-2,3-dihydro-1,4-benzodioxine is its epoxide ring, which is highly reactive and can undergo ring-opening reactions with nucleophiles. This property is exploited in the synthesis of more complex molecules, such as biologically active compounds or polymers. The methoxy group at the 5-position further enhances its electronic properties, influencing its reactivity and interaction with other chemical entities. Such characteristics make it a valuable candidate for drug discovery programs, where modified benzodioxine derivatives are explored for their therapeutic potential.

In recent years, the demand for epoxide-containing compounds like CAS No. 2228768-63-4 has surged due to their role in green chemistry initiatives. Epoxides are pivotal in the production of epoxy resins, which are widely used in coatings, adhesives, and composites. The integration of a benzodioxine moiety into such systems could offer improved thermal stability or biodegradability, addressing environmental concerns. This aligns with the growing consumer and industrial focus on eco-friendly materials and circular economy principles.

From a pharmacological perspective, 5-methoxy-7-(oxiran-2-yl)methyl-2,3-dihydro-1,4-benzodioxine has been studied for its potential as a precursor in the synthesis of CNS-active agents. The benzodioxine scaffold is known to interact with neurotransmitter systems, and the addition of an epoxide group could enable the development of novel neuromodulators or enzyme inhibitors. These applications are particularly relevant given the rising prevalence of neurological disorders and the need for innovative treatments.

Another area of interest is the compound's utility in catalysis and asymmetric synthesis. The oxirane ring can serve as a handle for chiral induction, facilitating the creation of enantiomerically pure compounds—a critical requirement in modern pharmaceutical manufacturing. This has led to increased searches for "epoxide derivatives in asymmetric catalysis" and "benzodioxine-based chiral auxiliaries," reflecting the compound's relevance in cutting-edge research.

In summary, 5-methoxy-7-(oxiran-2-yl)methyl-2,3-dihydro-1,4-benzodioxine (CAS No. 2228768-63-4) represents a multifaceted chemical entity with broad applicability. Its structural attributes cater to diverse industrial and scientific needs, from drug development to sustainable material design. As research continues to uncover its full potential, this compound is poised to remain a focal point in the quest for advanced chemical solutions.